Cas no 2007908-60-1 (Ethyl 3-amino-4,6-dichloropicolinate)

• Product Name: Ethyl 3-amino-4,6-dichloropicolinate
• CAS No: 2007908-60-1
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• MDL: MFCD29761127
• CID: 4634240
• PubChem ID: 118705195
• Update Time: 2025-08-04

Ethyl 3-amino-4,6-dichloropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4,6-dichloropicolinate
• AX8265456
• AKOS030623228
• 2007908-60-1
• DS-19975
• CS-0197704
• O11770
• ethyl 3-amino-4,6-dichloropyridine-2-carboxylate
• MFCD29761127
• Ethyl3-amino-4,6-dichloropicolinate

• MDL： MFCD29761127
• Inchi： 1S/C8H8Cl2N2O2/c1-2-14-8(13)7-6(11)4(9)3-5(10)12-7/h3H,2,11H2,1H3
• InChI Key： JJXQPLVVNNPVSZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(=O)OCC)C=1N)Cl

Computed Properties

• Exact Mass: 233.9962829g/mol
• Monoisotopic Mass: 233.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 2.9

Additional information on Ethyl 3-amino-4,6-dichloropicolinate

Ethyl 3-amino-4,6-dichloropicolinate: A Comprehensive Overview

Ethyl 3-amino-4,6-dichloropicolinate, with the CAS number 2007908-60-1, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of picolinic acid, which belongs to the family of heterocyclic compounds. The molecule features an ethyl ester group attached to a picolinic acid backbone, with amino and dichloro substituents at specific positions. These structural features contribute to its unique chemical properties and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of Ethyl 3-amino-4,6-dichloropicolinate involves a series of well-established organic chemistry techniques. The starting material is typically picolinic acid, which undergoes substitution reactions to introduce the amino and dichloro groups. The ethyl ester is then formed through esterification with ethanol in the presence of an acid catalyst. This compound is known for its stability under various conditions, making it suitable for large-scale production and use in diverse environments.

Recent studies have highlighted the potential of Ethyl 3-amino-4,6-dichloropicolinate as a precursor for bioactive molecules. Researchers have explored its role in the development of new drugs targeting specific biological pathways. For instance, its ability to act as a chelating agent has been leveraged in the design of metalloenzyme inhibitors, which are crucial in treating diseases such as cancer and neurodegenerative disorders.

In the agricultural sector, Ethyl 3-amino-4,6-dichloropicolinate has shown promise as a component in pesticides and herbicides. Its ability to interact with specific enzymes involved in plant metabolism makes it a potential candidate for controlling pests and weeds without adverse effects on non-target species. Field trials have demonstrated its efficacy in enhancing crop yields while reducing environmental impact.

From a materials science perspective, this compound has been investigated for its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its amino and dichloro groups provide binding sites for metal ions, enabling the formation of porous structures with applications in gas storage, catalysis, and sensing technologies.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing Ethyl 3-amino-4,6-dichloropicolinate. Researchers are focusing on using biocatalysts and renewable feedstocks to reduce the environmental footprint of its production process. These efforts align with global initiatives to promote eco-friendly industrial practices.

In terms of safety considerations, Ethyl 3-amino-4,6-dichloropicolinate exhibits low toxicity when handled appropriately. However, proper handling procedures are recommended to minimize exposure risks during manufacturing and application processes. Regulatory bodies have established guidelines for its safe use based on extensive toxicological studies.

Looking ahead, the versatility of Ethyl 3-amino-4,6-dichloropicolinate positions it as a key compound in advancing interdisciplinary research across multiple domains. Its potential applications continue to expand as scientists uncover new ways to harness its unique chemical properties. With ongoing research and development efforts, this compound is expected to play an increasingly important role in addressing global challenges related to health, agriculture, and sustainability.